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Compound of Interest

Tert-butyl 2-(3-
Compound Name:

bromopropoxy)acetate
CAS No.: 2411636-18-3
Cat. No.: B2457671

Get Quote

\ J

This guide provides a comprehensive technical overview of tert-butyl 2-(3-
bromopropoxy)acetate, a bifunctional molecule with significant potential in chemical synthesis
and drug discovery. Designed for researchers, scientists, and drug development professionals,
this document delves into the compound's chemical properties, synthesis, potential
applications, and safety considerations, grounding all information in established scientific
principles.

Core Molecular Attributes

Tert-butyl 2-(3-bromopropoxy)acetate is a chemical compound featuring a tert-butyl ester, an
ether linkage, and a terminal alkyl bromide. This unique combination of functional groups
makes it a valuable synthetic intermediate.

Molecular Formula and Weight

The key quantitative attributes of tert-butyl 2-(3-bromopropoxy)acetate are summarized in
the table below.
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Attribute Value Source
Chemical Formula CoH17BrOs PubChemLite[1]
Monoisotopic Mass 252.03612 Da PubChemLite[1]
Predicted Molecular Weight ~253.13 g/mol

SMILES CC(C)(C)Ooc(=0)cocccenr PubChemLite[1]

InChl=1S/C9H17BrO3/c1-
InChl 9(2,3)13-8(11)7-12-6-4-5- PubChemLite[1]
10/h4-7H2,1-3H3

CAS Number Not Assigned

Note: As of the last update, a specific CAS number has not been assigned to this molecule.
The related precursor, tert-butyl 2-(3-hydroxypropoxy)acetate, has the CAS number 930294-
38-5.[2]

Synthesis and Mechanistic Insights

While a specific, published protocol for the synthesis of tert-butyl 2-(3-bromopropoxy)acetate
is not readily available, a highly plausible and efficient route can be designed based on the
well-established Williamson ether synthesis. This method involves the reaction of an alkoxide
with a primary alkyl halide.[3][4]

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process, starting from commercially available
reagents.
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Step 1: Formation of the Alkoxide

3-bromo-1-propanol Sodium Hydride (NaH)

Deprotonation

Sodium 3-bromopropoxide

Step 2: Williamson Ether Synthesis (SN2)

tert-Butyl bromoacetate Sodium 3-bromopropoxide

Nucleophilic Attack

Reaction at Bromide Deprotection of Ester

tert-Butyl Ester (Protected Acid) " . - " .
tert-Butyl 2-(3-bromopropoxy)acetate Nucleophile SN2 Reaction Linked Intermediate Acidic Conditions (e.g., TFA) Br:fl;nctl?a|bM0|TCljle ”
Alkyl Bromide (Electrophile) with Free Carboxylic Acif

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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